Cas no 3658-95-5 (1,1-diethoxybutane)

1,1-Diethoxybutane is a colorless, volatile organic compound with the molecular formula C8H18O2. It is an acetal derivative of butyraldehyde, characterized by its two ethoxy groups attached to the same carbon atom. This compound exhibits high stability under neutral and basic conditions, making it suitable for use as a protecting group for aldehydes in organic synthesis. Its low boiling point and moderate reactivity allow for efficient deprotection under acidic conditions. 1,1-Diethoxybutane is also employed as a flavoring agent and solvent in various industrial applications. The compound's balanced properties between reactivity and stability make it a versatile intermediate in fine chemical synthesis.
1,1-diethoxybutane structure
1,1-diethoxybutane structure
Product Name:1,1-diethoxybutane
CAS No:3658-95-5
MF:C8H18O2
MW:146.227323055267
MDL:MFCD00038316
CID:44371
PubChem ID:329747746
Update Time:2025-05-28

1,1-diethoxybutane Chemical and Physical Properties

Names and Identifiers

    • 1,1-diethoxybutane
    • Butyraldehyde diethyl acetal
    • Natural Butyralde-hyde Diethyl Acetal
    • 1,1-Diethoxybutane,Butanal diethyl acetal
    • Butanal diethyl acetal
    • Butyraldehyde diethylacetal
    • MDL： MFCD00038316
    • Inchi： 1S/C8H18O2/c1-4-7-8(9-5-2)10-6-3/h8H,4-7H2,1-3H3
    • InChI Key： UVHXZFGCCJLFMX-UHFFFAOYSA-N
    • SMILES： CCCC(OCC)OCC

Computed Properties

  • Exact Mass: 146.13100
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 58.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.829 g/mL at 20 °C
  • Boiling Point: 143°C/760mmHg
  • Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
  • Refractive Index: n20/D 1.396
  • PSA: 18.46000
  • LogP: 2.18560

1,1-diethoxybutane Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN 1993C 3 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 10-36/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C

1,1-diethoxybutane Customs Data

  • HS CODE：2911000000
  • Customs Data：

    China Customs Code:

    2911000000

    Overview:

    2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1-diethoxybutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CDS003894-250MG
1,1-Diethoxybutane
 3658-95-5 Aldrich
250MG
 ￥779.75 2022-02-24
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26840-1g
1,1-diethoxybutane
 3658-95-5 97%
1g
 0.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26840-5g
1,1-diethoxybutane
 3658-95-5 97%
5g
 137.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26840-1g
1,1-diethoxybutane
 3658-95-5 97%
1g
 0.00 2022-04-26
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26840-5g
1,1-diethoxybutane
 3658-95-5 97%
5g
 ¥224 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB26840-5g
1,1-diethoxybutane
 3658-95-5 97%
5g
 ¥224 2023-09-15
eNovation Chemicals LLC
D770933-25g
1,1-Diethoxybutane
 3658-95-5 97%
25g
 $90 2024-06-06
eNovation Chemicals LLC
D770933-5g
1,1-Diethoxybutane
 3658-95-5 97%
5g
 $65 2024-06-06
abcr
AB576703-5g
Butyraldehyde diethylacetal, 97%; .
 3658-95-5 97%
5g
 €61.50 2024-08-02
abcr
AB576703-25g
Butyraldehyde diethylacetal, 97%; .
 3658-95-5 97%
25g
 €161.70 2024-08-02

1,1-diethoxybutane Production Method

Production Method 1

8068-05-1 8068-05-1
3658-95-5 3658-95-5
97-54-1 97-54-1
831-00-5 831-00-5
90-05-1 90-05-1
3468-99-3 3468-99-3
19037-58-2 19037-58-2
61292-90-8 61292-90-8
60563-13-5 60563-13-5
134-96-3 134-96-3
72008-46-9 72008-46-9
32815-70-6 32815-70-6
2503-46-0 2503-46-0
617-05-0 617-05-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

Production Method 2

3658-95-5 3658-95-5
876-02-8 876-02-8
13679-43-1 13679-43-1
13678-74-5 13678-74-5
1197-40-6 1197-40-6
19277-56-6 19277-56-6
539-88-8 539-88-8
Reaction Conditions
1.1 Solvents: 1-Butanol ;  48 h, 140 °C
Reference
Production of biomass-derived furanic ethers and levulinate esters using heterogeneous acid catalysts
Neves, Patricia; et al, Green Chemistry, 2013, 15(12), 3367-3376

1,1-diethoxybutane Raw materials

1,1-diethoxybutane Preparation Products

1,1-diethoxybutane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3658-95-5)1,1-diethoxybutane
Order Number:A823304
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):223.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3658-95-5)1,1-diethoxybutane
A823304
Purity:99%
Quantity:100g
Price ($):223.0
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